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Compound of Interest

Compound Name: GR 94800

Cat. No.: B1672131 Get Quote

Technical Support Center: GR 94800
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

utilizing GR 94800, a potent and selective tachykinin NK2 receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is GR 94800 and what is its primary mechanism of action?

GR 94800 is a potent and selective peptide antagonist of the tachykinin NK2 receptor.[1][2] Its

primary mechanism of action is to competitively block the binding of the endogenous ligand,

neurokinin A (NKA), to the NK2 receptor, thereby inhibiting its downstream signaling.[3] The

NK2 receptor is a G protein-coupled receptor (GPCR) that, upon activation, couples to Gs and

Gq/G11 proteins. This leads to the stimulation of phospholipase C, an increase in intracellular

inositol monophosphate, and a subsequent rise in intracellular calcium levels, as well as the

inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP).[3][4]

Q2: What are the known off-target effects of GR 94800?

GR 94800 is highly selective for the NK2 receptor. However, like any pharmacological tool, it

can exhibit off-target effects, particularly at higher concentrations. Its affinity for the related

tachykinin receptors, NK1 and NK3, is significantly lower than for NK2.[1][5]
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Issue 1: Unexpected or No Biological Response
Q: I am not observing the expected inhibitory effect of GR 94800 in my experiment. What could

be the cause?

A: Several factors could contribute to a lack of efficacy. Here is a step-by-step troubleshooting

guide:

Troubleshooting Workflow for No Biological Effect
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Problem Identification

Initial Checks

Advanced Troubleshooting

No observable effect of GR 94800

Verify Peptide Integrity
- Check storage conditions

- Confirm solubility and stability

Start Here

Confirm Working Concentration
- Perform dose-response curve

- Check calculations

If peptide is stable

Validate Experimental System
- Confirm NK2 receptor expression

- Check cell viability

If concentration is correct

Assess Peptide Aggregation
- Visually inspect solution
- Perform solubility tests

If system is validated

Review Assay Controls
- Positive control (NKA) activity

- Vehicle control effect

If aggregation is ruled out

Consider Off-Target Effects
- Test at lower concentrations

- Use a structurally different NK2 antagonist

If controls are fine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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